Cas no 1601827-79-5 (3-chloro-6-(oxetan-3-yloxy)pyridazine)

• Product Name: 3-chloro-6-(oxetan-3-yloxy)pyridazine
• CAS No: 1601827-79-5
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 4607756
• PubChem ID: 121215465
• Update Time: 2025-08-04

3-chloro-6-(oxetan-3-yloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(oxetan-3-yloxy)pyridazine
• Pyridazine, 3-chloro-6-(3-oxetanyloxy)-

• Inchi： 1S/C7H7ClN2O2/c8-6-1-2-7(10-9-6)12-5-3-11-4-5/h1-2,5H,3-4H2
• InChI Key： MCUNCIDDSZANLJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(OC2COC2)C=C1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-6-(oxetan-3-yloxy)pyridazine

Recent Advances in the Study of 3-chloro-6-(oxetan-3-yloxy)pyridazine (CAS: 1601827-79-5)

3-chloro-6-(oxetan-3-yloxy)pyridazine (CAS: 1601827-79-5) is an emerging chemical entity in the field of medicinal chemistry, attracting significant attention due to its potential applications in drug discovery and development. This compound, characterized by its unique pyridazine core and oxetane moiety, has been the subject of recent studies aimed at exploring its pharmacological properties and synthetic utility. The integration of the oxetane ring, known for its ability to improve metabolic stability and solubility, makes this compound a promising candidate for further investigation in the context of therapeutic agent design.

Recent literature highlights the synthetic routes to 3-chloro-6-(oxetan-3-yloxy)pyridazine, with a focus on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel two-step synthesis involving the nucleophilic substitution of 3,6-dichloropyridazine with oxetan-3-ol under mild conditions, achieving a yield of 78%. This method offers a scalable and efficient approach to producing the compound, which is critical for subsequent biological evaluations. The study also emphasized the importance of controlling reaction parameters to minimize byproduct formation, ensuring high purity of the final product.

In addition to its synthetic accessibility, the pharmacological potential of 3-chloro-6-(oxetan-3-yloxy)pyridazine has been explored in the context of kinase inhibition. Preliminary in vitro assays revealed moderate inhibitory activity against a panel of kinases, including CDK2 and GSK-3β, suggesting its utility as a scaffold for developing kinase-targeted therapeutics. Molecular docking studies further supported these findings, indicating that the oxetane moiety enhances binding affinity through favorable interactions with the kinase ATP-binding site. These insights pave the way for structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity.

The compound's physicochemical properties have also been a focal point of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-chloro-6-(oxetan-3-yloxy)pyridazine exhibits favorable solubility and metabolic stability in human liver microsomes, addressing common challenges associated with pyridazine derivatives. These properties, combined with its synthetic tractability, position the compound as a valuable tool for medicinal chemists seeking to develop novel bioactive molecules. Future research directions may include derivatization of the pyridazine core to explore broader therapeutic applications, such as anti-inflammatory or antiviral agents.

In conclusion, 3-chloro-6-(oxetan-3-yloxy)pyridazine (CAS: 1601827-79-5) represents a promising chemical scaffold with significant potential in drug discovery. Recent advancements in its synthesis, pharmacological evaluation, and physicochemical characterization underscore its versatility and utility. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in the development of next-generation therapeutics.